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Compound of Interest

Compound Name: Tetrazolo[5,1-a]phthalazine

Cat. No.: B018776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the emerging research into the

antidepressant potential of Tetrazolo[5,1-a]phthalazine and its derivatives. The fused

heterocyclic system of Tetrazolo[5,1-a]phthalazine presents a promising scaffold for the

development of novel therapeutics for central nervous system disorders. While initial research

has heavily focused on the anticonvulsant properties of this class of compounds, several

studies have indicated a significant potential for antidepressant applications. This document

consolidates the available preclinical data, details experimental methodologies, and visualizes

key processes to facilitate further research and development in this area.

Core Findings and Quantitative Data
Preliminary studies, primarily in murine models, have demonstrated the antidepressant-like

effects of specific Tetrazolo[5,1-a]phthalazine derivatives. The most notable of these is 6-(4-

chlorophenoxy)-tetrazolo[5,1-a]phthalazine, also referred to as QUAN-0808. This compound

has shown a significant reduction in immobility time in behavioral despair models, a key

indicator of potential antidepressant efficacy.[1][2][3]

The following table summarizes the key quantitative findings from preclinical antidepressant

studies on Tetrazolo[5,1-a]phthalazine derivatives.
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e

6-(4-

chlorophen

oxy)-

tetrazolo[5,

1-

a]phthalazi

ne (QUAN-

0808/4m)

Mice

Forced

Swim Test

(FST)

5, 10, 20
p.o. (7

days)

Significant

reduction

in

immobility

time.

[3]

6-(4-

chlorophen

oxy)-

tetrazolo[5,

1-

a]phthalazi

ne (QUAN-

0808/4m)

Mice

Tail

Suspensio

n Test

(TST)

5, 10, 20
p.o. (7

days)

Significant

reduction

in

immobility

time.

[3]

5-[4-

(trifluorome

thyl)phenyl]

-4,5-

dihydrotetr

azolo[1,5-

a]thieno[2,

3-

e]pyridine

(4i)

Mice

Forced

Swim Test

(FST)

40 i.p.

55.33%

reduction

in

immobility

time.

[4][5]

4-(p-

tolyl)tetraz

olo[1,5-

a]quinazoli

n-5(4H)-

one (6v)

Mice

Forced

Swim Test

(FST)

50
Not

Specified

82.69%

reduction

in

immobility

time.

[4]
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5-(2,4-

dichlorobe

nzyloxy)tetr

azolo[1,5-

c]

thieno[2,3-

e]pyrimidin

e

Mice
Not

Specified
100

Not

Specified

51.62%

reduction

in

immobility

time.

[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of these initial findings. The

following sections outline the key experimental protocols employed in the cited research.

Synthesis of 6-alkyoxyl-tetrazolo[5,1-a]phthalazine
Derivatives
A general synthetic route for 6-alkyoxyl-tetrazolo[5,1-a]phthalazine derivatives has been

described.[6][7] The synthesis typically involves a multi-step process, which can be generalized

as follows:

Phthalazine-1,4(2H,3H)-dione Chlorination
(e.g., POCl3) 1,4-Dichlorophthalazine Azidation

(NaN3) 6-Chlorotetrazolo[5,1-a]phthalazine Alkoxylation
(Substituted Phenol, K2CO3)

6-alkyoxyl-tetrazolo[5,1-a]phthalazine
Derivatives

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 6-alkyoxyl-tetrazolo[5,1-a]phthalazine
derivatives.

In Vivo Antidepressant Activity Screening
The primary in vivo models used to assess the antidepressant-like effects of Tetrazolo[5,1-
a]phthalazine derivatives are the Forced Swim Test (FST) and the Tail Suspension Test (TST).

[3]
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Forced Swim Test (FST):

Animals: Male Kunming mice (18-25 g) are typically used.[6]

Apparatus: A transparent glass cylinder (25 cm height, 10 cm diameter) is filled with water

(23-25°C) to a depth of 10 cm.

Procedure:

Mice are individually placed in the cylinder.

The duration of immobility is recorded during the last 4 minutes of a 6-minute test period.

Immobility is defined as the cessation of struggling and remaining floating motionless,

making only movements necessary to keep the head above water.

Drug Administration: Test compounds are administered, typically via intraperitoneal (i.p.) or

oral (p.o.) route, at specified time points before the test.

Tail Suspension Test (TST):

Animals: Male mice are used.

Apparatus: Mice are suspended by their tails from a lever, approximately 50 cm above the

tabletop, using adhesive tape.

Procedure:

The total duration of immobility is recorded over a 6-minute period. Immobility is defined

as the absence of any limb or body movements, except for those caused by respiration.

Drug Administration: Similar to the FST, test compounds are administered prior to the test.

The following diagram illustrates the general workflow for in vivo antidepressant screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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